Cas no 15667-21-7 ((3R,4R)-3,4-dihydroxyoxolan-2-one)

• Product Name: (3R,4R)-3,4-dihydroxyoxolan-2-one
• CAS No: 15667-21-7
• MF: C₄H₆O₄
• MW: 118.088041782379
• MDL: MFCD00077763
• CID: 178892
• PubChem ID: 24863305
• Update Time: 2025-11-02

(3R,4R)-3,4-dihydroxyoxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3,4-dihydroxy-, (3R,4R)-
• D-Erythronolactone
• (3R,4R)-Dihydroxydihydro-2(3H)-Furanone
• D-Erythrono-1,4-lactone
• (2R,3R)-BUTANE-2,3,4-TRIOL-1,4 LACTONE
• (3R,4R)-(-)-D-Erythronolactone
• 1H-2-oxo-3,4-dihydroxyquinoline
• 2,3,4-Quinolinetriol
• 2,4-Quinolinetriol
• 2-Oxo-3,4-dihydroxy-1,2-dihydroquinolin
• 3,4-Dihydroxy-2-oxo-1,2-dihydro-chinolin
• 3,4-Dihydroxy-carbostyril
• 3,4-dihydroxy-dihydro-furan-2-one
• Carbostyril-3,4-diol
• D-Erythronic γ-Lactone
• (3R,4R)-3,4-Dihydroxydihydrofuran-2(3H)-one
• erythrono-1,4-lactone
• (3R,4R)-3,4-dihydroxyoxolan-2-one
• D-Erythronic acid gamma-lactone
• 2(3H)-Furanone, dihydro-3,4-dihydroxy-, (3R,4R)-
• AK158528
• PubChem5782
• D-Erythrono-gamma-lacton
• Erythronic acid g-lactone
• D-Erythronic
• A-Lactone
• D-Erythronic gamma-Lactone
• erythronic acid gamma-lactone
• Erythronic acid-1,4-lactone
• InChI=1/C4H6O4/c5-2-1-8-4(7)3(2)6/h2-3,5-6H,1H2/t2-,3-/m1/s
• D-Erythronolactone, 98%
• DS-9368
• MFCD00077763
• CHEBI:87625
• 3,4-Dihydroxyoxolan-2-onato(3-)
• SGMJBNSHAZVGMC-PWNYCUMCSA-N
• A809763
• DTXSID90935493
• SCHEMBL818248
• (3R,4R)-rel-dihydro-3,4-dihydroxy-2(3H)-Furanone
• CHEMBL113716
• 15667-21-7
• dihydro-3,4-dihydroxy-cis-2(3H)-Furanone
• C3A81166-85F4-4D25-8FB9-714897037227
• Rel-(3R,4R)-3,4-dihydroxydihydrofuran-2(3H)-one
• delta-Erythronic acid gamma-lactone
• AKOS024262526
• CS-0157912
• W-201409
• s11960
• 17675-99-9
• Q27159785
• 3,4-Dihydroxydihydro-2(3H)-furanone
• E0455
• D-Erythrono-1,4-lactone, >=95.0% (GC)
• D-Erythronic acid gamma-lactone, 95%
• EN300-371174
• (3R,4R)-dihydro-3,4-dihydroxy-Threono-1,4-lactone 2(3H)-Furanone
• erythronolactone
• (3R,4R)-3,4-dihydroxytetrahydrofuran-2-one

• MDL： MFCD00077763
• Inchi： 1S/C4H6O4/c5-2-1-8-4(7)3(2)6/h2-3,5-6H,1H2/t2-,3-/m1/s1
• InChI Key： SGMJBNSHAZVGMC-PWNYCUMCSA-N
• SMILES： O1C([C@@H]([C@@H](C1)O)O)=O

Computed Properties

• Exact Mass: 118.02700
• Monoisotopic Mass: 118.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -1.3

Experimental Properties

• Color/Form: White solid
• Density: 1.0887 (rough estimate)
• Melting Point: 100-102 °C (lit.)
• Boiling Point: 277.1°C at 760 mmHg
• Flash Point: 129.1 °C
• Refractive Index: -71 ° (C=1, H2O)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 66.76000
• LogP: -1.73500
• Optical Activity: [α]20/D −71°, c = 1 in H2O
• Solubility: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3R,4R)-3,4-dihydroxyoxolan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Other Chemical Reagents

Additional information on (3R,4R)-3,4-dihydroxyoxolan-2-one

Comprehensive Guide to (3R,4R)-3,4-dihydroxyoxolan-2-one (CAS No. 15667-21-7): Properties, Applications, and Market Insights

(3R,4R)-3,4-dihydroxyoxolan-2-one, with the CAS number 15667-21-7, is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound, also known as (3R,4R)-DHO, is a derivative of furanone and is characterized by its two hydroxyl groups at the 3 and 4 positions. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical properties of (3R,4R)-3,4-dihydroxyoxolan-2-one include a molecular formula of C4H6O4 and a molecular weight of 118.09 g/mol. It is a white to off-white crystalline powder that is soluble in water and polar organic solvents. The compound's chirality is particularly noteworthy, as it plays a crucial role in its applications in asymmetric synthesis and drug development. Researchers are increasingly interested in this compound due to its potential as a building block for pharmaceutical intermediates and natural product synthesis.

One of the most prominent applications of (3R,4R)-3,4-dihydroxyoxolan-2-one is in the pharmaceutical industry, where it serves as a precursor for the synthesis of antiviral and anticancer agents. Its stereospecificity allows for the creation of enantiomerically pure drugs, which are often more effective and have fewer side effects. Additionally, this compound is used in the development of biodegradable polymers, as its structure can be incorporated into polyesters and other eco-friendly materials. The growing demand for sustainable materials has further boosted interest in this versatile compound.

In recent years, the market for (3R,4R)-3,4-dihydroxyoxolan-2-one has expanded, driven by advancements in green chemistry and the increasing need for chiral intermediates. Companies specializing in fine chemicals and custom synthesis are actively researching scalable production methods to meet the rising demand. The compound's CAS number 15667-21-7 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Furthermore, the integration of artificial intelligence in drug discovery has highlighted the potential of chiral compounds like (3R,4R)-DHO in accelerating the development of new therapeutics.

The synthesis of (3R,4R)-3,4-dihydroxyoxolan-2-one typically involves the oxidation of furan derivatives or the enzymatic resolution of racemic mixtures. Recent studies have focused on optimizing these processes to improve yield and reduce environmental impact. For instance, biocatalytic methods using engineered enzymes have shown promise in achieving high enantioselectivity and efficiency. These innovations align with the broader trend toward sustainable chemical manufacturing, a topic of great interest to both researchers and policymakers.

From a regulatory perspective, (3R,4R)-3,4-dihydroxyoxolan-2-one is not classified as a hazardous or controlled substance, making it accessible for research and commercial use. However, proper handling and storage are recommended to maintain its stability and purity. The compound's safety profile and versatility have made it a popular subject in patent applications, particularly in the areas of drug formulation and material science.

Looking ahead, the future of (3R,4R)-3,4-dihydroxyoxolan-2-one appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedical engineering. Its ability to serve as a chiral scaffold for functional materials and therapeutic agents positions it as a key player in the next generation of chemical innovations. As the scientific community continues to uncover new applications, the demand for this compound is expected to grow, solidifying its place in the global chemical market.

In conclusion, (3R,4R)-3,4-dihydroxyoxolan-2-one (CAS No. 15667-21-7) is a multifaceted compound with significant implications for pharmaceuticals, materials science, and sustainable chemistry. Its chirality, biocompatibility, and versatility make it a valuable asset in both academic and industrial settings. By staying abreast of the latest research and market trends, stakeholders can leverage the full potential of this remarkable molecule.